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2'-prenylated flavones
2'-Prenylated Flavones are a class of natural compounds found predominantly in plants, characterized by the presence of a prenyl group attached to the 2' position of the flavone ring system. These molecules exhibit diverse biological activities including antioxidant, anti-inflammatory, and anti-cancer properties due to their unique chemical structure.
Structurally, these flavones contain a 3-hydroxyflavone nucleus with a prenyl chain (propenyl group) attached at the 2' position. The prenylation enhances their lipophilicity, which can influence their bioavailability and cellular uptake. This structural feature also contributes to their diverse pharmacological effects.
In terms of applications, 2'-prenylated flavones are of great interest in pharmaceutical research as potential therapeutic agents against various diseases. Their study involves complex chemical synthesis and natural product isolation techniques. Additionally, these compounds have been investigated for their use in dietary supplements and functional foods due to their health-promoting properties.
Research on 2'-prenylated flavones continues to uncover new insights into their structure-activity relationships, making them a promising area of investigation in the field of phytochemistry and natural product science.
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Inulosucrase Enzyme: A Key Player in Sucrose Metabolism and Pharmaceutical ApplicationsInulosucrase Enzyme: A Key Player in Sucrose Metabolism and Pharmaceutical Applications Inulosucrase is a unique enzyme that has garnered significant attention in the fields of chemistry and biomedicine due to its role in sucrose metabolism and its potential for pharmaceutical applications. This article delves into the structure, function, and diverse uses of Inulosucrase, highlighting its imp...
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The Therapeutic and Pharmacological Significance of Aspirin in Modern MedicineThe Therapeutic and Pharmacological Significance of Aspirin in Modern Medicine Introduction Aspirin, a cornerstone of modern pharmacology, has been a trusted remedy for centuries. Its versatility lies in its dual role as an anti-inflammatory and anticoagulant agent, making it invaluable in treating various conditions from pain management to cardiovascular diseases. Historical Background The his...
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Synthesis and Applications of 2-Chlorobenzaldehyde in Chemical BiopharmaceuticalsSynthesis and Applications of 2-Chlorobenzaldehyde in Chemical Biopharmaceuticals Introduction 2-Chlorobenzaldehyde, a derivative of benzaldehyde with a chlorine substituent at the second position, has garnered significant attention in the fields of chemistry and biomedicine. Its unique chemical structure renders it a versatile compound for various applications, particularly in the synthesis of bi...
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Synthesis and Applications of Fluorotamide Acid in Chemical BiopharmaceuticalsSynthesis and Applications of Fluorotamide Acid in Chemical Biopharmaceuticals Introduction to Fluorotamide Acid Fluorotamide acid is a fluorinated organic compound that has gained significant attention in the field of chemical biopharmaceuticals due to its unique properties and versatility. This compound serves as a crucial building block in the synthesis of various bioactive molecules, includin...
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Triethylene Glycol: A Potential Excipient in Pharmaceutical FormulationsTriethylene Glycol: A Potential Excipient in Pharmaceutical Formulations Introduction to Triethylene Glycol as an Excipient Triethylene glycol (TEG), also known as 2,2,3-trimethoxypropanol or glycerol tri(methyl ether), is a versatile chemical compound with applications in various industries, including pharmaceuticals, cosmetics, and food additives. In the context of pharmaceutical formulations, ...
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5,4-PMIA Cas No: 1240327-15-4 -
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